Cas no 1416471-26-5 (trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester)
1416471-26-5 structure
Product Name:trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester
CAS No:1416471-26-5
MF:C13H25NO3
MW:243.342504262924
CID:4699036
Update Time:2023-08-15
trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
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- trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester
- ZUIHDHXPSGPWSW-JQTAXMAWSA-N
- ZUIHDHXPSGPWSW-FGWVZKOKSA-N
- Trans-N-tert-butoxycarbonyl-4-aminocyclohexyl ethanol
- (RS)-1,1-dimethylethyl [cis-4-(1-hydroxyethyl)cyclohexyl]carbamate
- (trans)-[4-(1-Hydroxy-ethyl)-cyclohexyl]-carbamic acid tert-butyl ester
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- Inchi: 1S/C13H25NO3/c1-9(15)10-5-7-11(8-6-10)14-12(16)17-13(2,3)4/h9-11,15H,5-8H2,1-4H3,(H,14,16)
- InChI Key: ZUIHDHXPSGPWSW-UHFFFAOYSA-N
- SMILES: OC(C)C1CCC(CC1)NC(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 252
- Topological Polar Surface Area: 58.6
trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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